Cas no 2114074-27-8 (4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride)

• Product Name: 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride
• CAS No: 2114074-27-8
• MF: C₅H₇ClF₂N₂
• MW: 168.572286844254
• CID: 5290826
• Update Time: 2026-03-10

4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoropyrrolidine-3-carbonitrile hydrochloride
• 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride

• Inchi： 1S/C5H6F2N2.ClH/c6-5(7)3-9-2-4(5)1-8;/h4,9H,2-3H2;1H
• InChI Key： NLGWXQDZGHZKIO-UHFFFAOYSA-N
• SMILES： N1CC(F)(F)C(C#N)C1.[H]Cl

Additional information on 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride

Introduction to 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride (CAS No. 2114074-27-8)

4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2114074-27-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated heterocycles, which are widely recognized for their unique electronic properties and potential biological activities. The presence of both fluorine atoms and a nitrile group in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor for pharmaceutical applications. This solubility advantage facilitates its use in drug formulation and delivery systems, potentially improving bioavailability and therapeutic efficacy. The compound's structure, featuring a pyrrolidine core with fluorine substituents at the 4-position and a nitrile group at the 3-position, suggests possible interactions with biological targets such as enzymes and receptors. These interactions are often modulated by the electronic effects of fluorine atoms, which can influence both the potency and selectivity of drug candidates.

In recent years, there has been growing interest in fluorinated pyrrolidines as building blocks for the development of novel therapeutic agents. The fluorine atoms in 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. These properties are particularly valuable in the design of small-molecule drugs targeting neurological disorders, anticancer agents, and anti-inflammatory compounds. The nitrile group, on the other hand, serves as a versatile handle for further chemical modifications, allowing for the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Researchers have been exploring fluorinated pyrrolidines as scaffolds for developing potent and selective kinase inhibitors. The unique electronic properties of 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride make it an attractive candidate for this purpose. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against specific kinases by interacting with their active sites through hydrogen bonding and hydrophobic interactions.

The hydrochloride form of this compound also offers practical advantages in synthetic chemistry. The chloride ion can serve as a leaving group in nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule. This flexibility is particularly useful in multi-step synthetic routes where sequential modifications are required to achieve the desired pharmacophore. Additionally, the enhanced solubility provided by the hydrochloride salt allows for easier handling and purification during synthetic processes.

Recent advancements in computational chemistry have further highlighted the potential of 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride as a lead compound. Molecular modeling studies have demonstrated that fluorinated pyrrolidines can effectively mimic hydrogen bonding interactions with biological targets due to the electronegativity and size similarity of fluorine atoms to hydrogen atoms. These insights have guided researchers in designing more potent and selective drug candidates based on this scaffold. Furthermore, virtual screening techniques have been employed to identify novel derivatives with improved pharmacological properties.

The pharmaceutical industry has also shown interest in this compound for its potential use in antiviral therapies. Viruses often rely on host cell machinery for replication, making it challenging to develop selective antiviral agents without affecting normal cellular processes. Fluorinated pyrrolidines have been explored as inhibitors of viral proteases and polymerases due to their ability to disrupt critical viral replication steps. The structural features of 4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride make it a promising candidate for developing new antiviral drugs that target specific viral enzymes while minimizing side effects on host cells.

In conclusion,4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride (CAS No. 2114074-27-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including fluorine substituents and a nitrile group, make it an attractive scaffold for designing novel therapeutic agents targeting various diseases such as cancer and viral infections. The hydrochloride salt form enhances its solubility and reactivity, facilitating its use in synthetic chemistry and drug formulation. As research continues to uncover new applications for this compound,4,4-difluoropyrrolidine-3-carbonitrile;hydrochloride is poised to play an important role in the development of next-generation pharmaceuticals.